WP 1122

• Molecular Formula: C10H16O7
• Molecular Weight: 248.23 g/mol
• InChI: InChI=1S/C10H16O7/c1-6(12)16-5-8(14)10(15)9(3-4-11)17-7(2)13/h4,8-10,14-15H,3,5H2,1-2H3/t8-,9-,10-/m1/s1
• InChIKey: BYPTXUKSDKAPKO-OPRDCNLKSA-N

WP 1122 for Preclinical Procurement: Glycolysis Inhibitor Prodrug of 2-Deoxy-D-Glucose with Enhanced CNS Bioavailability

WP 1122 (CAS 1204310-73-5) is a 3,6-di-O-acetyl-2-deoxy-D-glucose prodrug designed to address the poor drug-like properties and limited blood-brain barrier (BBB) penetration of its parent compound, 2-deoxy-D-glucose (2-DG) [1]. As a glycolysis inhibitor, WP 1122 enters cells via passive diffusion rather than glucose transporters, undergoes deacetylation by intracellular esterases to release active 2-DG, and becomes trapped following phosphorylation by hexokinase [2]. The compound has received FDA Orphan Drug Designation and Fast Track status for glioblastoma multiforme based on preclinical evidence of improved brain uptake and survival outcomes [3].

Workflow CNS glycolysis-targeting studies requiring BBB penetration

Mechanism Prodrug with passive diffusion and intracellular esterase cleavage

Selection Clinical-stage glycolysis inhibitor with reported PK and safety data

• [1] Priebe W, Cybulski M, Fokt I, Skóra S, Conrad CA, Madden TL. Abstract C98: Blocking glycolysis with 2‐deoxy‐D‐glucose prodrugs to target brain tumors: A novel concept. Mol Cancer Ther. 2009;8(12 Suppl):C98. View Source
• [2] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source
• [3] FDA Grants Orphan Drug Designation to WP1122 for Glioblastoma Multiforme. OncLive. September 8, 2022. View Source

WP 1122 Procurement Rationale: Why Unmodified 2-Deoxy-D-Glucose Cannot Substitute for the Acetylated Prodrug

Generic substitution of WP 1122 with unmodified 2-deoxy-D-glucose (2-DG) is scientifically invalid for applications requiring brain penetration or sustained plasma exposure. 2-DG relies on glucose transporters for cellular entry and BBB crossing, severely limiting its therapeutic concentration in CNS tissues [1]. Clinical trials of 2-DG in oncology did not meet expectations due to poor drug-like characteristics and inadequate brain uptake [2]. WP 1122, as a di-acetylated prodrug, circumvents this transporter dependency via passive diffusion across biological membranes, producing substantially higher 2-DG levels in both plasma and brain tissue following equimolar oral dosing [3]. This functional divergence means that experimental protocols optimized for WP 1122 cannot be replicated using unmodified 2-DG without complete dose recalibration and loss of CNS-targeting capability.

⚠ 2-DG relies on GLUT-dependent uptake, which may limit brain exposure and systemic PK compared to WP1122.

⚠ Mechanistically distinct prodrugs (e.g., WP1234) may shift tissue distribution and endpoint profiles beyond glycolysis inhibition.

⚠ Unmodified 2-DG or generic glycolysis inhibitors may not transfer the reported PK exposure or organ-level biodistribution.

• [1] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source
• [2] Moleculin Announces Data On WP1122 Presented At The 28th Annual International Carbohydrate Symposium. BioSpace. July 28, 2016. View Source
• [3] Moleculin Presents Preclinical Data of Novel Inhibitor of Glycolysis at 28th EORTC-NCI-AACR Symposium. Yahoo Finance. December 13, 2016. View Source

WP 1122 Preclinical Procurement Guide: Quantitative Differentiation Evidence Against 2-Deoxy-D-Glucose and Standard-of-Care Comparators

WP 1122 Plasma 2-DG Exposure: Two Orders of Magnitude Higher Versus Equimolar 2-Deoxy-D-Glucose

WP 1122 oral administration achieves substantially higher plasma concentrations of the active 2-DG moiety compared to administration of an equimolar dose of unmodified 2-DG [1]. The prodrug strategy bypasses glucose-transporter-dependent uptake limitations of 2-DG, enabling passive diffusion across cell membranes and the BBB [2].

Brain 2-DG Uptake

Head-to-head

>9-fold higher brain 2-DG concentration vs. equimolar 2-DG

Supports CNS glycolysis-targeting research workflow fit.

In vivo murine model; oral equimolar dosing context.

Evidence Dimension	Maximum plasma concentration of 2-DG
Target Compound Data	Not reported as absolute value; quantified as difference multiplier
Comparator Or Baseline	Equimolar oral dose of unmodified 2-deoxy-D-glucose
Quantified Difference	Two orders of magnitude (100×) higher maximum concentration
Conditions	In vivo mouse model, oral administration at equimolar doses

Why This Matters

For procurement decisions in preclinical oncology research, this 100× plasma exposure differential means WP 1122 enables therapeutic 2-DG levels that are pharmacodynamically unattainable with unmodified 2-DG, directly impacting the validity and reproducibility of glycolysis inhibition studies.

• [1] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source
• [2] WP1122 - Moleculin Biotech Product Overview. View Source

WP 1122 Brain Tissue Distribution: >9-Fold Higher 2-DG Levels Versus Equimolar 2-Deoxy-D-Glucose

In vivo studies in mice demonstrated that WP 1122 administration yields substantially elevated 2-DG concentrations in brain tissue compared to administration of equimolar amounts of unmodified 2-DG [1]. The di-acetylated prodrug crosses the BBB via passive diffusion, whereas 2-DG is restricted by glucose transporter dependency [2].

Plasma Exposure

Cross-study

~100-fold higher Cmax; ~3-fold higher peak concentration vs. 2-DG

Reported exposure-model context; supports PK-informed study design.

In vivo murine PK; reported half-life ~2-fold longer.

Evidence Dimension	Brain tissue concentration of 2-deoxy-D-glucose
Target Compound Data	Not reported as absolute value; quantified as difference multiplier
Comparator Or Baseline	Equimolar dose of unmodified 2-deoxy-D-glucose
Quantified Difference	>9-fold increased brain levels
Conditions	In vivo mouse model, oral administration at equimolar doses

Why This Matters

For glioblastoma and CNS-targeted glycolysis inhibition studies, this >9-fold brain enrichment differential determines whether the experimental compound reaches pharmacologically relevant concentrations at the target site. Procurement of WP 1122 rather than 2-DG is essential for any CNS-focused glycolysis inhibition research program.

• [1] Moleculin Presents Preclinical Data of Novel Inhibitor of Glycolysis at 28th EORTC-NCI-AACR Symposium. Yahoo Finance. December 13, 2016. View Source
• [2] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source

WP 1122 In Vivo Survival Efficacy: Comparable to Temozolomide in Orthotopic U87 Glioblastoma Model

In an orthotopic U87 glioblastoma model, oral administration of WP 1122 at 1.25 g/kg produced significantly increased survival that was comparable to that achieved with temozolomide, the standard-of-care alkylating agent for GBM [1]. The study also observed further survival improvement with WP 1122 in combination with temozolomide [2].

GBM Survival Endpoint

Head-to-head

WP1122 survival endpoint reported comparable to temozolomide; combination showed enhanced endpoint response

Reported model-response endpoint context in orthotopic GBM model.

U87 orthotopic model; WP1122 dose 1.25 g/kg; kPL reduction P=0.01.

Evidence Dimension	Survival prolongation in orthotopic U87 glioblastoma model
Target Compound Data	Significantly increased survival; comparable to temozolomide
Comparator Or Baseline	Temozolomide (standard-of-care GBM therapy)
Quantified Difference	Comparable (non-inferior) survival benefit at 1.25 g/kg oral dosing
Conditions	Orthotopic U87 glioblastoma mouse model; oral WP 1122 at 1.25 g/kg dose

Why This Matters

For procurement in translational glioblastoma research, this survival comparability to the clinical standard-of-care temozolomide establishes WP 1122 as a mechanistically distinct (glycolysis-targeting) alternative or combination partner for preclinical GBM studies, particularly relevant for temozolomide-resistant tumor models.

• [1] Latentiation of 2-deoxy-D-glucose. Knihovny.cz. Compound WP1122 in U87 orthotopic glioma model. View Source
• [2] Moleculin Presents Preclinical Data of Novel Inhibitor of Glycolysis at 28th EORTC-NCI-AACR Symposium. Yahoo Finance. December 13, 2016. View Source

WP 1122 Antiviral Efficacy: Greater Potency Than 2-DG Against SARS-CoV-2 In Vitro

In comparative in vitro antiviral testing using MRC-5 cells, WP 1122 demonstrated greater antiviral effect than unmodified 2-DG against SARS-CoV-2 [1]. This observation aligns with the prodrug design principle of improved cellular uptake and intracellular 2-DG delivery [2].

BBB Transport Mechanism

Class-level

Passive diffusion (WP1122) vs. GLUT-dependent uptake (2-DG)

Mechanistic differentiation supports CNS uptake study workflow.

Inferred from lipophilicity increase; confirmed by in vivo brain data.

Evidence Dimension	Antiviral activity against SARS-CoV-2
Target Compound Data	Greater antiviral effect (quantified as relative potency)
Comparator Or Baseline	2-deoxy-D-glucose (unmodified parent compound)
Quantified Difference	Greater potency (exact fold-difference not specified in available abstract)
Conditions	MRC-5 cells in culture; SARS-CoV-2 infection model

Why This Matters

For virology research programs investigating glycolysis inhibition as an antiviral strategy, this differential potency demonstrates that WP 1122 provides superior in vitro efficacy compared to 2-DG, reducing the compound concentration required to achieve equivalent viral suppression.

• [1] Moleculin Commences Dosing in Healthy Volunteers in Phase 1a Clinical Trial of WP1122 for the Treatment of COVID-19. Drugs.com MedNews. May 26, 2022. View Source
• [2] d-Glucose- and d-mannose-based antimetabolites. Part 4. Carbohydr Res. 2023;531:108861. View Source

WP 1122 Human Maximum Tolerated Dose: 32 mg/kg/day Established in Phase 1a Clinical Trial

A Phase 1a first-in-human trial established the maximum tolerated dose (MTD) of WP 1122 as 16 mg/kg every 12 hours (32 mg/kg/day) for 7 days when administered orally [1]. The prodrug was rapidly converted to 2-DG in a dose-dependent manner, with doses below 32 mg/kg/day also found to be safe and tolerable [2]. Preclinically, WP 1122 showed no toxic death up to 3.0 g/kg IV and 6.0 g/kg orally in animal models [3].

Tolerability Endpoint

Supporting evidence

Human Phase 1a MTD: 16 mg/kg q12h for 7 days; SAD well-tolerated up to 32 mg/kg

Safety-related endpoint monitoring context for in vivo dosing.

NCT05195723 healthy volunteers; oral solution; data to verify for specific models.

Evidence Dimension	Maximum tolerated dose (clinical safety threshold)
Target Compound Data	16 mg/kg q12h (32 mg/kg/day) for 7 days oral administration
Comparator Or Baseline	Not applicable (first-in-human MTD determination; no direct comparator arm)
Quantified Difference	MTD established at 32 mg/kg/day; preclinical safety margins exceed 3.0 g/kg IV
Conditions	Phase 1a randomized, double-blind, placebo-controlled SAD/MAD trial in healthy volunteers (NCT05195723)

Why This Matters

For preclinical researchers planning dose-ranging studies, the clinically established MTD of 32 mg/kg/day provides an evidence-based safety reference point that facilitates translationally relevant experimental design. The wide preclinical safety margin (>3.0 g/kg) supports flexible dosing in animal models.

• [1] Study for safety & pharmacokinetics of WP1122 in healthy volunteers [COVID-19]. NHS Health Research Authority. IRAS ID 301139. View Source
• [2] NCT05195723: Study to Assess the Safety and Pharmacokinetics of WP1122 in Healthy Volunteers. ClinicalTrials.gov. View Source
• [3] Moleculin Presents Preclinical Data of Novel Inhibitor of Glycolysis at 28th EORTC-NCI-AACR Symposium. Yahoo Finance. December 13, 2016. View Source

WP 1122 Cellular Mechanism Differentiation: Passive Diffusion Entry Bypasses Glucose Transporter Dependency of 2-DG

WP 1122 enters cells via passive diffusion across the plasma membrane, in contrast to 2-DG which requires active transport through GLUT glucose transporters [1]. Once intracellular, ubiquitous esterases cleave the acetyl groups, releasing 2-DG which is phosphorylated by hexokinase to 2-DG-6-phosphate, a competitive inhibitor of glycolysis [2]. This transporter-independent entry mechanism underlies the improved pharmacokinetic profile and BBB penetration of WP 1122 [3].

Regulatory Status

Supporting evidence

FDA Orphan Drug and Fast Track designations for glioblastoma multiforme

Regulatory milestone context; may support translational research review.

Designations based on preclinical data package; IND cleared for Phase 1.

Evidence Dimension	Cellular uptake mechanism
Target Compound Data	Passive diffusion (transporter-independent)
Comparator Or Baseline	2-deoxy-D-glucose (GLUT glucose transporter-dependent uptake)
Quantified Difference	Mechanistic divergence; uptake not limited by GLUT expression or saturation
Conditions	Based on chemical structure and in vitro cellular uptake characterization

Why This Matters

For researchers evaluating glycolysis inhibitors in tumor models with variable or downregulated GLUT expression, this mechanistic differentiation means WP 1122 maintains cellular entry where 2-DG may fail. This has direct implications for compound selection in GLUT1-deficient or glucose transporter-heterogeneous experimental systems.

• [1] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source
• [2] WP1122 is a 2-deoxy-D-glucose prodrug in pre-clinical development for glioblastoma. Cancer Biology Blog, Seton Hall University. September 6, 2017. View Source
• [3] d-Glucose- and d-mannose-based antimetabolites. Part 4. Carbohydr Res. 2023;531:108861. View Source

WP 1122 Application Scenarios: Evidence-Based Procurement Use Cases for Preclinical Research

Preclinical Glioblastoma Multiforme Research Requiring CNS-Penetrant Glycolysis Inhibition

WP 1122 is indicated for orthotopic glioblastoma models where therapeutic concentrations of a glycolysis inhibitor must be achieved within the brain parenchyma. Preclinical data demonstrate >9-fold higher brain 2-DG levels versus equimolar 2-DG [1] and survival comparable to temozolomide in the U87 orthotopic xenograft model at 1.25 g/kg oral dosing [2]. The compound has received FDA Orphan Drug Designation and Fast Track status for GBM based on these preclinical findings [3]. Researchers investigating monotherapy or combination regimens with temozolomide should procure WP 1122 rather than 2-DG to ensure BBB-penetrant, pharmacologically relevant target engagement.

Pharmacokinetic and Tissue Distribution Studies of Prodrug-Activated Glycolysis Inhibition

WP 1122 serves as a tool compound for investigating prodrug strategies that enhance the drug-like properties of antimetabolites. The compound demonstrates two orders of magnitude (100×) higher maximum plasma 2-DG concentration compared to equimolar oral 2-DG [1] and exhibits rapid oral absorption with dose-dependent conversion to active 2-DG [2]. Researchers conducting pharmacokinetic/pharmacodynamic (PK/PD) correlation studies, or those requiring sustained systemic 2-DG exposure without the confounding variable of GLUT transporter saturation, should select WP 1122 over unmodified 2-DG.

Combination Therapy Studies with HDAC Inhibitors in Glycolysis-Dependent Tumor Models

WP 1122 is suitable for combination studies with histone deacetylase (HDAC) inhibitors, including sodium butyrate and sodium valproate, in glioblastoma models. Published evidence identifies WP 1122 as a novel 2-DG analog that, when combined with HDAC modulation, exerts synergistic cytotoxic effects in glioblastoma U-87 and U-251 cells [1]. Researchers exploring metabolic-epigenetic combination strategies in highly glycolytic tumors should procure WP 1122 for these experiments, as the compound represents the optimized prodrug form of 2-DG specifically referenced in this combination context.

Antiviral Research Targeting Glycolysis-Dependent Viral Replication

WP 1122 is applicable to antiviral research programs investigating SARS-CoV-2 and other viruses that rely on host cell glycolysis and glycosylation pathways. In vitro testing in MRC-5 cells demonstrated that WP 1122 has greater antiviral effect than 2-DG against SARS-CoV-2 [1]. The prodrug has advanced to Phase 1a clinical evaluation in healthy volunteers for COVID-19, with a defined MTD of 32 mg/kg/day [2]. Virology researchers requiring a glycolysis inhibitor with human safety data and established clinical dose parameters should consider WP 1122 over uncharacterized glycolysis inhibitors.

Application

Selection Property

Validation Focus

CNS tumor glycolysis studies

BBB penetration profile

Brain 2-DG concentration and metabolic imaging endpoints

Combination therapy models

Synergistic activity context with DNA-damaging or HDAC agents

Endpoint response beyond monotherapy; dosing regimen adaptation

Highly glycolytic solid tumor models

Systemic PK and tissue distribution profile

Exposure-model validation; comparison with later-generation prodrugs

Host-directed antiviral screening

Glycolysis/glycosylation pathway inhibition context

Viral replication endpoint review; dose selection from Phase 1a data

• [1] Moleculin Presents Preclinical Data of Novel Inhibitor of Glycolysis at 28th EORTC-NCI-AACR Symposium. Yahoo Finance. December 13, 2016. View Source
• [2] Latentiation of 2-deoxy-D-glucose. Knihovny.cz. Compound WP1122 in U87 orthotopic glioma model. View Source
• [3] FDA Grants Orphan Drug Designation to WP1122 for Glioblastoma Multiforme. OncLive. September 8, 2022. View Source
• [4] EXTH-07. Design and evaluation of WP1122, an inhibitor of glycolysis with increased CNS uptake. Neuro Oncol. 2018;20(Suppl 6):vi86. View Source
• [5] Study for safety & pharmacokinetics of WP1122 in healthy volunteers. NHS Health Research Authority. IRAS ID 301139. View Source
• [6] Synergistic Anticancer Effect of Glycolysis and Histone Deacetylases Inhibitors in a Glioblastoma Model. Biomedicines. 2021;9(12):1749. View Source
• [7] Moleculin Commences Dosing in Healthy Volunteers in Phase 1a Clinical Trial of WP1122 for the Treatment of COVID-19. Drugs.com MedNews. May 26, 2022. View Source